(5Z)-5-(3,4-dichlorobenzylidene)-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C19H13Cl2N3O3S
• Molecular Weight: 434.3 g/mol
• IUPAC Name: (5Z)-5-[(3,4-dichlorophenyl)methylidene]-2-(3,4-dimethoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C19H13Cl2N3O3S/c1-26-14-6-4-11(9-15(14)27-2)17-22-19-24(23-17)18(25)16(28-19)8-10-3-5-12(20)13(21)7-10/h3-9H,1-2H3/b16-8-
• Standard InChI Key: JCZVZEIAMSYBMY-PXNMLYILSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=NN3C(=O)/C(=C/C4=CC(=C(C=C4)Cl)Cl)/SC3=N2)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN3C(=O)C(=CC4=CC(=C(C=C4)Cl)Cl)SC3=N2)OC

Introduction

(5Z)-5-(3,4-dichlorobenzylidene)-2-(3,4-dimethoxyphenyl)13thiazolo[3,2-b]124triazol-6(5H)-one is a complex organic molecule featuring a thiazole ring fused with a triazole moiety. This compound is notable for its potential biological activities, including antimicrobial, antifungal, and anticancer properties, which are attributed to its unique structural components such as the dichlorobenzylidene and dimethoxyphenyl groups.

Synthesis

The synthesis of (5Z)-5-(3,4-dichlorobenzylidene)-2-(3,4-dimethoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one typically involves multi-step reactions starting from readily available precursors. Key steps may include condensation reactions, cyclization, and careful control of reaction conditions such as temperature and pH to ensure high yields and purity of the final product. Analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are crucial for confirming the structure of the synthesized compound.

Biological Activities and Potential Applications

This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities. Preliminary studies suggest that it may exhibit antimicrobial, antifungal, and anticancer properties, although detailed in vitro and in vivo studies are needed to fully elucidate its biological activities. The mechanism of action often involves interaction with biological targets such as enzymes or receptors.

Comparison with Similar Compounds

Several compounds share structural similarities with (5Z)-5-(3,4-dichlorobenzylidene)-2-(3,4-dimethoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one. For example:

Compound Name	Structural Features	Biological Activity
(5Z)-5-(3-chlorobenzylidene)-2-(4-methylpiperazin-1-yl)-1,3-thiazol-4(5H)-one	Contains a chlorobenzylidene group	Antimicrobial
(5Z)-5-(3-bromobenzylidene)-2-(4-propoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one	Bromine substitution instead of chlorine	Anticancer
(5E)-5-(2-chlorobenzylidene)-2-(4-methoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one	Different halogen and methoxy substitution	Anti-inflammatory

These compounds highlight the diversity within this chemical class and the unique combination of functionalities present in (5Z)-5-(3,4-dichlorobenzylidene)-2-(3,4-dimethoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one.

Future Research Directions

Further research is needed to fully explore the biological activities and potential therapeutic applications of (5Z)-5-(3,4-dichlorobenzylidene)-2-(3,4-dimethoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one. This includes detailed in vitro and in vivo studies to assess its efficacy and safety as a potential drug candidate. Additionally, computational chemistry methods can be employed to predict its interactions with biological targets and to guide structural modifications for enhanced activity.